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Compound of Interest

Compound Name: Malonyl chloride

Cat. No.: B156481

An In-depth Technical Guide to Propanedioyl Dichloride

Nomenclature and Identification

Propanedioyl dichloride, a highly reactive organic compound, is systematically named under
IUPAC nomenclature as propanedioyl dichloride.[1][2] It is more commonly known by its trivial
name, malonyl chloride.[2][3] This dichloride is the acyl chloride derivative of malonic acid.[2]

A comprehensive list of its synonyms and identifiers is provided below for cross-referencing in
scientific literature and chemical databases.
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Identifier Type

Value

Preferred IUPAC Name

Propanedioyl dichloride[2]

Common Name

Malonyl chloride[2][3]

Malony! dichloride, Malonic acid dichloride,

Synonyms Malonoy! chloride, Propanedioyl chloride,
Methane-1,1-dicarbonyl chloride[1][3][4][5][6]
CAS Number 1663-67-8[1][3]

Molecular Formula

C3H2CI202[1][3]

InChl InChl=1S/C3H2CI202/c4-2(6)1-3(5)7/h1H2[1][6]
InChiKey SXYFKXOFMCIXQW-UHFFFAOYSA-N[1][6]
SMILES C(C(=0)ChC(=0)CI[1][2]

Physicochemical Properties

Propanedioyl dichloride is a colorless to clear yellow or brown liquid.[2][3] It is a dense liquid

that decomposes in water.[3][7] A summary of its key physical and chemical properties is

presented in the table below.
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Property Value

Molecular Weight 140.95 g/mol [1][3]

Appesrance (-:olc-)rless to clear yellow to orange to brown
liquid[2][3]

Density 1.449 g/mL at 25 °C[3][7]

Boiling Point 53-55 °C at 19 mmHg[3][7]

Flash Point 117 °F (47.2 °C)[3][7]

Refractive Index n20/D 1.465[3][7]

Water Solubility Decomposes[3][7]

Vapor Pressure 3.16 mmHg at 25°C[7]

Synthesis and Experimental Protocols

The primary method for the synthesis of propanedioyl dichloride is the reaction of malonic acid
with a chlorinating agent, most commonly thionyl chloride.[2][3]

Synthesis of Propanedioyl Dichloride from Malonic Acid

This protocol describes the preparation of propanedioyl dichloride using thionyl chloride as the
chlorinating agent.

Materials:

e Malonic acid

Thionyl chloride (SOCI2)

Distillation apparatus

Reaction flask with a reflux condenser and a gas outlet

Heating mantle
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Procedure:

e In a fume hood, equip a round-bottom flask with a reflux condenser and a gas trap to
neutralize the HCI and SOz byproducts.

¢ Place malonic acid into the flask.

» Slowly add an excess of thionyl chloride to the malonic acid at room temperature. The
reaction is exothermic and will produce gaseous byproducts.

o Once the initial reaction subsides, gently heat the mixture to reflux until the evolution of gas
ceases, indicating the completion of the reaction.

 After the reaction is complete, remove the excess thionyl chloride by distillation.

e The remaining liquid is propanedioyl dichloride, which can be purified by vacuum distillation.
[3] It is important to note that propanedioyl dichloride is unstable at room temperature and
should be freshly distilled or stored at a low temperature (2-8°C) for a few days.[3]

Malonic Acid Reaction
(HOOC-CH2-COOH)

Propanedioyl Dichloride
(CIOC-CH2-COCI)

Thionyl Chloride
(SOCl2)

Click to download full resolution via product page

Caption: Synthesis of propanedioyl dichloride from malonic acid.

Applications in Organic Synthesis

Propanedioyl dichloride is a valuable bifunctional electrophile used in various organic
syntheses.[2][8] Its two acyl chloride groups can react with a wide range of nucleophiles,
making it a key building block for the synthesis of diverse molecular architectures.

Synthesis of Cyclic Compounds
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As a bifunctional compound, propanedioyl dichloride is frequently used in the preparation of
cyclic compounds through diacylation reactions.[2] It can react with dinucleophiles to form
heterocyclic or carbocyclic rings. For example, it reacts with 1,3-dicarbonyl compounds to form
barbiturates and their derivatives, which are an important class of pharmaceutical compounds.

Acylating Agent

Propanedioyl dichloride serves as an excellent acylating agent for introducing the malonyl
group into molecules.[8][9] This is particularly useful in the synthesis of pharmaceuticals,
agrochemicals, and specialty polymers.[3][8]

Dinucleophile : . : Mononucleophile
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Caption: General reactivity of propanedioyl dichloride.

Safety and Handling

Propanedioyl dichloride is a hazardous chemical that requires careful handling. It is classified
as a flammable liquid and vapor and causes severe skin burns and eye damage.[1] It reacts
violently with water and protic solvents.[3]
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Hazard Statement GHS Code
Flammable liquid and vapor H226[1]
Causes severe skin burns and eye damage H314[1]

Precautionary Measures:
o Keep away from heat, sparks, open flames, and hot surfaces.[3]
o Wear protective gloves, clothing, eye protection, and face protection.[9]

 In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical
advice.[9]

o Store in a well-ventilated place and keep cool.[3]

e Use in a fume hood.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Propanedioyl dichloride | C3H2CI202 | CID 74269 - PubChem [pubchem.ncbi.nim.nih.gov]
. Malonyl chloride - Wikipedia [en.wikipedia.org]

. Malonyl chloride | 1663-67-8 [chemicalbook.com]

. chemeo.com [chemeo.com]

. propanedioyl dichloride | 1663-67-8; 28292-43-5 | Buy Now [molport.com]

. Malonyl dichloride [webbook.nist.gov]

. chembk.com [chembk.com]

°
[00] ~ » ol EEN w N =

. chemimpex.com [chemimpex.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Propanedioyl-dichloride
https://pubchem.ncbi.nlm.nih.gov/compound/Propanedioyl-dichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2148430.htm
https://www.chembk.com/en/chem/Malonyl%20chloride
https://www.chembk.com/en/chem/Malonyl%20chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2148430.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2148430.htm
https://www.benchchem.com/product/b156481?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propanedioyl-dichloride
https://en.wikipedia.org/wiki/Malonyl_chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2148430.htm
https://www.chemeo.com/cid/98-725-9/Malonyl%20dichloride.pdf
https://www.molport.com/shop/compound/Molport-001-781-704
https://webbook.nist.gov/cgi/cbook.cgi?ID=1663-67-8
https://www.chembk.com/en/chem/Propanedioyl%20dichloride
https://www.chemimpex.com/products/39013
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 9. Malonyl chloride [chembk.com]

 To cite this document: BenchChem. [Propanedioyl! dichloride IUPAC name and synonyms].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156481#propanedioyl-dichloride-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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